Cas no 2375274-47-6 (Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1))
Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2375274-47-6
- Z3900931152
- 2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride
- 2-Fluoro-5-(pyrrolidin-3-ylmethyl)benzonitrile;hydrochloride
- EN300-7444897
- Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C12H13FN2.ClH/c13-12-2-1-9(6-11(12)7-14)5-10-3-4-15-8-10;/h1-2,6,10,15H,3-5,8H2;1H
- InChI Key: YOXBTYWYRWDVDY-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(CC2CCNC2)=CC=C1F.[H]Cl
Computed Properties
- Exact Mass: 240.0829543g/mol
- Monoisotopic Mass: 240.0829543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8Ų
Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444897-0.05g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 0.05g |
$312.0 | 2025-03-11 | |
| Enamine | EN300-7444897-0.1g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 0.1g |
$466.0 | 2025-03-11 | |
| Enamine | EN300-7444897-0.25g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 0.25g |
$666.0 | 2025-03-11 | |
| Enamine | EN300-7444897-0.5g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 0.5g |
$1046.0 | 2025-03-11 | |
| Enamine | EN300-7444897-1.0g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 1.0g |
$1343.0 | 2025-03-11 | |
| Enamine | EN300-7444897-2.5g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 2.5g |
$2631.0 | 2025-03-11 | |
| Enamine | EN300-7444897-5.0g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 5.0g |
$3894.0 | 2025-03-11 | |
| Enamine | EN300-7444897-10.0g |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile hydrochloride |
2375274-47-6 | 95.0% | 10.0g |
$5774.0 | 2025-03-11 | |
| 1PlusChem | 1P028IG6-50mg |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrilehydrochloride |
2375274-47-6 | 90% | 50mg |
$448.00 | 2024-05-23 | |
| 1PlusChem | 1P028IG6-100mg |
2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrilehydrochloride |
2375274-47-6 | 90% | 100mg |
$638.00 | 2024-05-23 |
Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1)
Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) (CAS No. 2375274-47-6): A Comprehensive Overview in Modern Pharmaceutical Research
Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1), identified by the CAS number 2375274-47-6, represents a significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and pyrrolidinylmethyl substituents in its molecular framework suggests a high degree of chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.
The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for its use in various pharmaceutical formulations. The fluorine atom, a key feature in the molecule, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. This has led to extensive research into fluorinated compounds as they often exhibit improved bioavailability and metabolic stability compared to their non-fluorinated counterparts.
The pyrrolidinylmethyl group adds another layer of complexity to the compound, contributing to its potential as a bioisostere. Bioisosteres are molecules that have similar physical and chemical properties but differ in their atomic composition. The strategic use of bioisosteres can lead to the development of more effective drugs with better pharmacological profiles. In the case of Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1), the combination of these substituents may offer advantages such as enhanced binding affinity to biological targets and improved resistance to metabolic degradation.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. These studies suggest that Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) may exhibit inhibitory effects on various enzymes and receptors relevant to diseases such as cancer and inflammatory disorders.
In the context of oncology research, fluorinated benzonitrile derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The unique structural features of this compound make it a candidate for developing novel anticancer agents. Preclinical studies have begun to explore its potential efficacy in inhibiting the activity of specific kinases that are overexpressed in certain types of cancer.
The pyrrolidinylmethyl moiety is particularly interesting from a pharmacological standpoint as it can influence both the solubility and permeability of the drug molecule across biological membranes. This has implications for drug delivery systems, where optimizing these properties is crucial for achieving therapeutic efficacy. Researchers are investigating various prodrug strategies that leverage this structural feature to enhance the bioavailability and targeted delivery of active pharmaceutical ingredients.
Another area of interest is the use of this compound in central nervous system (CNS) drug discovery. The fluoro group can improve blood-brain barrier penetration, while the pyrrolidinylmethyl group can modulate receptor interactions relevant to neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may have potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.
The hydrochloride salt form also plays a role in formulation development, ensuring that the compound is stable under various storage conditions and compatible with different delivery systems. This is particularly important for oral formulations where stability and bioavailability are critical factors influencing patient compliance.
Future research directions include synthesizing analogs of Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) to explore structure-activity relationships further. By modifying specific parts of the molecule, researchers aim to optimize its pharmacological properties while minimizing potential side effects. Techniques such as high-throughput screening and combinatorial chemistry will be instrumental in accelerating this process.
The integration of artificial intelligence (AI) into drug discovery has also opened new avenues for exploring the potential of this compound. AI algorithms can analyze vast datasets to identify patterns and predict the biological activity of new molecules with remarkable accuracy. This approach has already led to several breakthroughs in identifying novel therapeutic agents.
In conclusion, Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in future therapeutic strategies.
2375274-47-6 (Benzonitrile, 2-fluoro-5-(3-pyrrolidinylmethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)